![molecular formula C8H11NO3 B3060467 Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate CAS No. 4189-20-2](/img/structure/B3060467.png)
Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate has been described in the literature . For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The structure of compounds similar to this compound has been confirmed by various methods such as FTIR, 1H and 13C NMR spectroscopy . Unambiguous evidence for the structure of the synthesized product is obtained from the single crystal X-ray analysis .Chemical Reactions Analysis
The reaction of 5-phenyl-2,3-dihydro-2,3-furandione with ethyl 3-benzylamino-2-butenoate, resulting in a compound similar to this compound, has been studied . The structure of the pyrrole derivative was confirmed by X-ray analysis .Scientific Research Applications
Chemical Reaction Studies
Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate is studied in various chemical reactions. For example, Fesenko et al. (2010) explored the dramatic effects of thiophenol on the reaction pathway of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, which is closely related to this compound. This study highlighted how the basicity and nucleophilicity of the reaction media significantly affect the reaction pathway, leading to either ring expansion or nucleophilic substitution (Fesenko et al., 2010).
Crystal Structure Analysis
The crystal structure of compounds related to this compound has been a subject of research. For instance, Aliev et al. (1995) investigated the synthesis and crystal structure of ethyl 1-benzyl-2-hydroxy-5-methyl-3-oxo-2-phenacyl-2,3-dihydropyrrole-4-carboxylate. X-ray analysis confirmed the structure of the pyrrole derivative, contributing to the understanding of such compounds' molecular structures (Aliev et al., 1995).
Synthesis of Novel Compounds
This compound is also used in the synthesis of new compounds. Ryndina et al. (2002) described the synthesis of thieno[3,4-d]pyrimidines through reactions of ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate with 1,3-dicarbonyl compounds, demonstrating its utility in creating novel chemical structures (Ryndina et al., 2002).
Applications in Fluorescence Studies
This compound has been involved in studies related to fluorescence. For example, Al-Masoudi et al. (2015) used a similar compound, ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,3-dihydroprimidine-5-carboxylate, in the synthesis of monastrol analogs conjugated with fluorescent coumarin scaffolds. These synthesized compounds showed fluorescence activity, indicating potential applications in fluorescence-based research (Al-Masoudi et al., 2015).
Mechanism of Action
The possible mechanism of action of compounds similar to Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . A molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins .
Future Directions
The future directions for research on Ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate could include further exploration of its potential applications in drug development. Additionally, more detailed studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties could provide valuable insights .
Properties
IUPAC Name |
ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-3-12-8(11)6-4-7(10)9-5(6)2/h3-4H2,1-2H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVNAIVPPUAEZEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90332448 | |
Record name | ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90332448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4189-20-2 | |
Record name | ethyl 5-methyl-2-oxo-1,3-dihydropyrrole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90332448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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